Methyl [5-(4-methoxybenzoyl)-1-methyl-1H-pyrrol-2-yl]acetate

• CAS No.: 26171-24-4
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol
• IUPAC Name: methyl 2-[5-(4-methoxybenzoyl)-1-methylpyrrol-2-yl]acetate
• InChI: InChI=1S/C16H17NO4/c1-17-12(10-15(18)21-3)6-9-14(17)16(19)11-4-7-13(20-2)8-5-11/h4-9H,10H2,1-3H3
• InChI Key: CMFZXKPAZWBTJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1C(=O)C2=CC=C(C=C2)OC)CC(=O)OC

Description

Methyl [5-(4-methoxybenzoyl)-1-methyl-1H-pyrrol-2-yl]acetate is a useful research compound. Its molecular formula is C16H17NO4 and its molecular weight is 287.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 17.0 g. (0.1 mole) of p-anisoyl chloride and 13.3 g. (0.1 mole) of aluminum chloride in 200 ml. of methylene chloride is added over 5 minutes to a solution of methyl 1-methylpyrrole-2-acetate in 100 ml. of methylene chloride at ice bath temperature. The mixture is stirred for 25 minutes and poured into ice acidified with dilute hydrochloric acid. The organic layer is separated and the aqueous layer is washed with methylene chloride. The combined organic solutions are washed successively with dimethylaminopropylamine solution, dilute hydrochloric acid and brine and then dried over anhydrous magnesium sulfate. The solvent is evaporated in vacuo to give a dark oily residue which is crystallized from 40 ml. of cold methanol. The solid is collected by filtration, washed with cold methanol and recrystallized from methanol to give white crystalline methyl 5-(p-anisoyl)-1-methylpyrrole-2-acetate, m.p. 104-105° C.